Cas no 2227841-86-1 ((3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2227841-86-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5946940
• PubChem ID: 165819866
• Update Time: 2025-06-12

(3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• 2227841-86-1
• (3S)-3-{2-[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
• EN300-1581282

• Inchi： 1S/C28H34N2O5/c1-2-8-19(16-27(32)33)29-26(31)15-18-9-7-14-25(18)30-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,2,7-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,19-,25+/m0/s1
• InChI Key： XZOPAUIMTVGIFO-XHNVNVPESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(N[C@H](CC(=O)O)CCC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Comprehensive Overview of (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2227841-86-1)

The compound (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid, identified by its CAS No. 2227841-86-1, is a sophisticated chiral molecule widely utilized in pharmaceutical research and peptide synthesis. Its intricate structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cyclopentylacetamido moiety, and a hexanoic acid backbone, making it a valuable intermediate in drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in peptide-based therapeutics and targeted drug delivery systems, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on Fmoc-protected amino acids like CAS No. 2227841-86-1 for their stability and compatibility with solid-phase peptide synthesis (SPPS). This compound’s unique stereochemistry (3S configuration) and functional groups enable selective modifications, addressing challenges in peptide folding and bioactivity optimization. Its relevance is further highlighted by trending searches such as "Fmoc-amino acid applications" and "chiral building blocks for drug design," reflecting its importance in modern organic chemistry.

From a synthetic perspective, (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid offers versatility in constructing complex peptides, particularly for GPCR-targeting drugs and enzyme inhibitors. The cyclopentyl ring enhances conformational rigidity, a feature often explored in queries like "rigid peptide scaffolds for therapeutics." Additionally, its carboxylic acid terminus allows for further derivatization, catering to innovations in bioconjugation techniques and prodrug development.

Beyond its synthetic utility, this compound aligns with sustainability trends in chemistry. Researchers are investigating green solvents and catalytic methods for its production, responding to searches like "eco-friendly peptide synthesis." Its Fmoc group also supports light-triggered deprotection, a technique gaining traction in photopharmacology. These attributes position CAS No. 2227841-86-1 as a bridge between traditional organic synthesis and cutting-edge biomedical applications.

Quality control and analytical characterization of (3S)-3-{2-(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid are critical, with techniques like HPLC, mass spectrometry, and NMR ensuring purity and stereochemical integrity. These methods address common queries such as "how to validate chiral intermediates" and "analytical standards for Fmoc compounds." As the demand for high-purity building blocks rises, this compound remains a staple in laboratories focusing on peptide vaccines and biodegradable polymers.

In conclusion, CAS No. 2227841-86-1 exemplifies the intersection of structural complexity and functional adaptability in medicinal chemistry. Its applications span from neurological drug candidates to material science, resonating with search trends like "multifunctional amino acid derivatives." By leveraging its chiral centers and protecting group chemistry, scientists continue to unlock its potential in next-generation therapeutics and beyond.